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Compound of Interest

Compound Name: LSN2463359

CAS No.: 1401031-52-4

Cat. No.: B608656

Get Quote

Technical Support Center: LSN2463359
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

solubility issues with LSN2463359.

Frequently Asked Questions (FAQs)
Q1: What is LSN2463359 and what are its basic properties?

LSN2463359 is a potent and selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 5 (mGlu5).[1] It is a brain-penetrant and orally active compound used in

neuroscience research.[1]

LSN2463359 Properties
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Property Value Reference

Chemical Name

N-(1-Methylethyl)-5-[2-(4-

pyridinyl)ethynyl]-2-

pyridinecarboxamide

[2]

Molecular Formula C₁₆H₁₅N₃O [1][2]

Molecular Weight 265.31 g/mol [1]

CAS Number 1401031-52-4 [1][2]

Q2: What is the known solubility of LSN2463359 in common laboratory solvents?

LSN2463359 is readily soluble in several organic solvents. However, specific aqueous

solubility data is not readily available. The table below summarizes the reported solubility in

common organic solvents.

Solubility of LSN2463359 in Organic Solvents

Solvent Concentration Notes Reference

DMSO
≥ 26.53 mg/mL (≥ 100

mM)
- [1]

DMSO 30 mg/mL - [2]

DMSO
125 mg/mL (471.15

mM)
With ultrasonication

Ethanol
≥ 5.31 mg/mL (≥ 20

mM)
- [1]

Ethanol 30 mg/mL - [2]

DMF 30 mg/mL - [2]

Q3: How should I store LSN2463359 stock solutions?
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For long-term storage, it is recommended to store LSN2463359 as a solid at -20°C. Stock

solutions in organic solvents like DMSO should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -20°C for short-term (months) or -80°C for long-term (years) storage.

Troubleshooting LSN2463359 Solubility Issues
This guide provides a systematic approach to troubleshoot and overcome common solubility

challenges encountered when preparing LSN2463359 solutions for in vitro and cell-based

experiments.

Problem: My LSN2463359 is not dissolving in my aqueous buffer.

LSN2463359 is a hydrophobic molecule with poor aqueous solubility. Direct dissolution in

aqueous buffers like PBS is not recommended.

Solution Workflow:
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Caption: A workflow for troubleshooting LSN2463359 solubility.

Detailed Troubleshooting Steps:

Prepare a Concentrated Stock in an Organic Solvent:
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Always start by preparing a high-concentration stock solution of LSN2463359 in an

appropriate organic solvent. Anhydrous DMSO is the recommended first choice.

Dilution into Aqueous Buffer:

When diluting the DMSO stock into your aqueous buffer (e.g., PBS, cell culture media),

add the DMSO stock to the aqueous buffer while vortexing to ensure rapid mixing. Never

add the aqueous buffer to the DMSO stock.

The final concentration of DMSO in your experiment should be kept as low as possible

(ideally ≤ 0.5%) to avoid solvent-induced artifacts.

Addressing Precipitation Upon Dilution:

Lower the Final Concentration: The simplest approach is to work with a lower final

concentration of LSN2463359 in your assay.

pH Adjustment: LSN2463359 contains pyridine moieties, which are weakly basic.

Lowering the pH of your aqueous buffer (e.g., to pH 5-6) may increase its solubility by

protonating the pyridine nitrogen. However, ensure the adjusted pH is compatible with

your experimental system.

Use of Co-solvents: If DMSO is not suitable for your assay, ethanol can be considered as

an alternative.

Gentle Warming and Sonication: To aid dissolution, you can gently warm the solution (e.g.,

in a 37°C water bath) or use a bath sonicator in short bursts. Be cautious, as excessive

heat can degrade the compound.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of LSN2463359 in DMSO

Objective: To prepare a high-concentration stock solution of LSN2463359 for subsequent

dilution into aqueous buffers.

Materials:
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LSN2463359 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Weigh out a precise amount of LSN2463359 (e.g., 1 mg) into a sterile microcentrifuge tube.

Calculate the volume of DMSO required to achieve a 10 mM concentration. The molecular

weight of LSN2463359 is 265.31 g/mol .

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

For 1 mg (0.001 g) and 10 mM (0.01 mol/L): Volume = 0.001 / (0.01 * 265.31) = 0.0003769

L = 376.9 µL.

Add the calculated volume of anhydrous DMSO to the vial containing LSN2463359.

Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved. If

necessary, use a bath sonicator for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Store the 10 mM stock solution in aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

Objective: To prepare a diluted working solution of LSN2463359 in an aqueous buffer for

experimental use.

Materials:

10 mM LSN2463359 stock solution in DMSO
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Desired aqueous buffer (e.g., PBS, cell culture medium)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Determine the final desired concentration of LSN2463359 and the final volume of the

working solution.

Calculate the volume of the 10 mM DMSO stock solution needed. For example, to prepare 1

mL of a 10 µM working solution:

V₁M₁ = V₂M₂

V₁ * 10,000 µM = 1000 µL * 10 µM

V₁ = (1000 * 10) / 10,000 = 1 µL

Add the appropriate volume of the aqueous buffer to a sterile tube (in this example, 999 µL).

While vortexing the aqueous buffer, add the calculated volume of the 10 mM LSN2463359
DMSO stock (1 µL).

Continue to vortex for another 30 seconds to ensure thorough mixing.

Visually inspect the solution for any signs of precipitation. If precipitation occurs, refer to the

troubleshooting guide.

The final concentration of DMSO in this example is 0.1%. Always calculate and report the

final DMSO concentration in your experiments and include a vehicle control with the same

DMSO concentration.

Signaling Pathway
LSN2463359 acts as a positive allosteric modulator of the mGlu5 receptor. The mGlu5 receptor

is a G-protein coupled receptor (GPCR) that, upon activation by glutamate, initiates a
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downstream signaling cascade.
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Caption: The mGlu5 receptor signaling pathway modulated by LSN2463359.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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